Cas no 53005-44-0 (2-Methoxy-6-methylbenzonitrile)

• Product Name: 2-Methoxy-6-methylbenzonitrile
• CAS No: 53005-44-0
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.1739
• MDL: MFCD10699539
• CID: 358245
• PubChem ID: 590226

2-Methoxy-6-methylbenzonitrile Properties

Names and Identifiers

• 2-Methoxy-6-methylbenzonitrile
• Benzonitrile, 2-methoxy-6-methyl-
• 2-methyl-6-methoxybenzonitrile
• ZZZIUEZLZGDVBG-UHFFFAOYSA-N
• KSC261M0B
• 2-CYANO-3-METHYLANISOLE
• 2-Methoxy-6-methay benzonitrile
• 2-Methoxy-6-methylbenzonitrile #
• WT2240
• FCH882460
• CL8174
• AM84108
• MB08904
• AX8208521
• AB0025310
• ST2410084
• MFCD10699539
• SY035421
• DS-14221
• AKOS006304878
• DTXSID30343518
• FT-0727677
• 53005-44-0
• CS-W021712
• SCHEMBL2728977
• DB-011076

• MDL： MFCD10699539
• InChIKey： ZZZIUEZLZGDVBG-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-7-4-3-5-9(11-2)8(7)6-10/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C#N

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 1.87528
• PSA: 33.02000
• Boiling Point: 70-74 ºC (0.4 Torr)
• Flash Point: 114.5±15.6 ºC,
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

2-Methoxy-6-methylbenzonitrile Security Information

2-Methoxy-6-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides